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Compound of Interest

Compound Name: Ethyl 2-nitrobenzoate

Cat. No.: B1362548 Get Quote

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of Ethyl 2-nitrobenzoate (CAS No. 610-34-4). The following procedural guidance

is designed for researchers, scientists, and drug development professionals to ensure safe

laboratory operations. While Ethyl 2-nitrobenzoate is not classified as hazardous under the

2012 OSHA Hazard Communication Standard, adherence to good laboratory practices and the

use of personal protective equipment are crucial for minimizing exposure and ensuring a safe

working environment.[1]

Hazard Identification and Precautionary Measures
While not classified as hazardous, direct contact with Ethyl 2-nitrobenzoate should be

avoided.[1] It is a solid or low-melting solid that is stable under normal conditions.[1][2]

Incompatible materials to avoid include strong oxidizing agents.[1]
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Property Value

Physical State Solid, Low melting solid[1][2]

Appearance No information available

Odor No information available

Melting Point/Range 26 - 30 °C / 78.8 - 86 °F[1][2]

Boiling Point/Range 172 - 174 °C / 341.6 - 345.2 °F[1]

Molecular Formula C9H9NO4[2][3]

Molecular Weight 195.17 g/mol

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent personal contact

with Ethyl 2-nitrobenzoate.

Protection Type Specific Equipment Purpose

Eye/Face Protection

Safety glasses with side-

shields or chemical goggles

(European standard - EN 166).

[2]

To prevent eye contact from

splashes.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and long-

sleeved clothing.[2]

To avoid direct skin contact.

Respiratory Protection

Not required under normal use

conditions. Use in a well-

ventilated area or under a

chemical fume hood.

To prevent inhalation of any

potential vapors or dust.

Operational Plan: Step-by-Step Handling
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1. Preparation and Engineering Controls:

Ensure adequate ventilation in the work area.[1] A chemical fume hood is recommended for

all handling procedures.

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2]

Have an emergency eye wash station and safety shower readily accessible.

2. Handling:

Wear the appropriate personal protective equipment as detailed in the table above.[1]

Avoid contact with skin, eyes, and clothing.[1][2]

Avoid ingestion and inhalation.[1][2]

Avoid the formation of dust.[1][2]

Wash hands thoroughly after handling the substance.[2]

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1][2]

Keep away from incompatible materials such as strong oxidizing agents.[1]

Emergency Procedures
Immediate and appropriate response is critical in the event of an emergency involving Ethyl 2-
nitrobenzoate.
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Emergency Situation First-Aid Measures

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Get medical attention

immediately if symptoms occur.[1]

Inhalation
Remove to fresh air. Get medical attention

immediately if symptoms occur.[1]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Get medical attention if

symptoms occur.[2]

Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.

1. Waste Characterization:

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.[1]

2. Containment:

Collect waste in a suitable, labeled container.

3. Storage Pending Disposal:

Store the waste container in a designated, secure area away from incompatible materials.

4. Disposal:

Dispose of the waste through a licensed professional waste disposal service.
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Experimental Workflow and Safety
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Caption: A typical experimental workflow for handling Ethyl 2-nitrobenzoate.

Logical Relationship of Safety Measures

Ethyl 2-nitrobenzoate

Potential Hazards
(Contact, Inhalation)

Control Measures

mitigated by

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Engineering Controls
(Fume Hood, Ventilation)

Safe Work Practices
(Hand Washing, No Food/Drink)

Researcher Safety

Click to download full resolution via product page

Caption: Interrelationship of safety measures for handling Ethyl 2-nitrobenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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